Cas no 1043865-63-9 (2-Amino-2-(pyrazin-2-yl)acetic acid)

• Product Name: 2-Amino-2-(pyrazin-2-yl)acetic acid
• CAS No: 1043865-63-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 1068668
• PubChem ID: 4534163
• Update Time: 2025-10-29

2-Amino-2-(pyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyrazin-2-yl)acetic acid
• Amino(pyrazin-2-yl)acetic acid
• AMINO-PYRAZIN-2-YL-ACETIC ACID
• 1043865-63-9
• 2-AMINO-2-(PYRAZIN-2-YL)ACETICACID
• CS-0134233
• SCHEMBL25660372
• EN300-1826446
• 2-amino-2-pyrazin-2-ylacetic acid
• AKOS006242442
• DTXSID60404025
• AB21620
• AS-82269
• DB-376709
• (2S)-2-amino-2-pyrazin-2-ylacetic acid

• MDL： MFCD05225562
• Inchi： 1S/C6H7N3O2/c7-5(6(10)11)4-3-8-1-2-9-4/h1-3,5H,7H2,(H,10,11)
• InChI Key： WNZALDQQHVVLDF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 89.1Ų

2-Amino-2-(pyrazin-2-yl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Amino-2-(pyrazin-2-yl)acetic acid

Recent Advances in the Application of 2-Amino-2-(pyrazin-2-yl)acetic acid (CAS: 1043865-63-9) in Chemical Biology and Pharmaceutical Research

2-Amino-2-(pyrazin-2-yl)acetic acid (CAS: 1043865-63-9) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazine ring and amino acid functionality, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 2-Amino-2-(pyrazin-2-yl)acetic acid is its role in the design of small-molecule inhibitors targeting key enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors of dihydroorotate dehydrogenase (DHODH), a critical enzyme in pyrimidine biosynthesis. The study highlighted the compound's ability to form stable interactions with the enzyme's active site, leading to potent inhibition and promising anti-proliferative effects in cancer cell lines.

In addition to its enzyme inhibitory properties, 2-Amino-2-(pyrazin-2-yl)acetic acid has also been investigated for its potential in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported the synthesis of a series of derivatives based on this compound, which exhibited selective binding to adenosine A2A receptors. These findings suggest its potential as a lead compound for developing novel therapeutics for neurological disorders, such as Parkinson's disease and schizophrenia.

The synthetic accessibility of 2-Amino-2-(pyrazin-2-yl)acetic acid further enhances its appeal in medicinal chemistry. A 2022 study in Organic Letters detailed an efficient, one-pot synthesis route for this compound, achieving high yields and excellent purity. This methodological advancement has facilitated its broader adoption in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-Amino-2-(pyrazin-2-yl)acetic acid. Recent research has focused on improving their metabolic stability and bioavailability through structural modifications, such as the introduction of fluorine atoms or the incorporation of prodrug strategies. These efforts are expected to pave the way for the clinical translation of compounds based on this scaffold.

In conclusion, 2-Amino-2-(pyrazin-2-yl)acetic acid (CAS: 1043865-63-9) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further exploration. Future research should focus on expanding its applications, optimizing its derivatives, and elucidating its mechanisms of action in greater detail.